![molecular formula C22H29FN4O4 B2699025 2-(2-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2-methoxyethyl)acetamide CAS No. 921463-48-1](/img/structure/B2699025.png)
2-(2-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2-methoxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-((4-(4-fluorophenyl)piperazin-1-yl)methyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C22H29FN4O4 and its molecular weight is 432.496. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant and Analgesic Activities
A study by Obniska et al. (2015) elaborated on the synthesis and evaluation of a series of acetamides for their anticonvulsant activity. Among these, compounds featuring piperazine and fluorophenyl groups showed significant protection in epilepsy models and analgesic activity in mice. This suggests the potential application of structurally related compounds in developing treatments for neurological conditions (Obniska et al., 2015).
Anti-inflammatory and Analgesic Agents
Abu-Hashem et al. (2020) synthesized novel compounds derived from Visnaginone and Khellinone, exhibiting COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings indicate the usefulness of these compounds in designing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).
Anti-ischemic Activity
Zhong et al. (2018) reported on the synthesis and anti-ischemic activity of cinnamide derivatives, demonstrating the protective effect of these compounds on cerebral infarction. This research underlines the potential of similar compounds in treating ischemic conditions (Zhong et al., 2018).
Flunarizine Synthesis
Shakhmaev et al. (2016) discussed the Fe-catalyzed synthesis of Flunarizine, a drug known for its vasodilating effect and application in treating migraines and vestibular disorders. This research provides insights into the chemical synthesis routes that could be relevant for compounds with similar structural characteristics (Shakhmaev et al., 2016).
Antibacterial Agents
Varshney et al. (2009) synthesized a series of oxazolidinones with potent antibacterial activity against resistant Gram-positive and Gram-negative bacteria. This research suggests the application of structurally related compounds in developing new antibiotics (Varshney et al., 2009).
properties
IUPAC Name |
2-[2-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5-methoxy-4-oxopyridin-1-yl]-N-(2-methoxyethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29FN4O4/c1-30-12-7-24-22(29)16-27-15-21(31-2)20(28)13-19(27)14-25-8-10-26(11-9-25)18-5-3-17(23)4-6-18/h3-6,13,15H,7-12,14,16H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRIRVJSNVWFERL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN1C=C(C(=O)C=C1CN2CCN(CC2)C3=CC=C(C=C3)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.